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Compound of Interest
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Cat. No.: B157305

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the fabrication and
characterization of perovskite-inspired solar cells utilizing bismuth iodide oxide (BilO) and
related bismuth compounds. These materials are gaining significant attention as non-toxic and
stable alternatives to lead-based perovskites.[1][2][3]

Introduction to Bismuth-Based Perovskite-Inspired
Solar Cells

Bismuth-based compounds are emerging as a promising class of materials for photovoltaic
applications due to their low toxicity, high environmental stability, and defect tolerance.[2][3]
Bismuth oxyiodide (BIOl) is a particularly interesting candidate with a layered crystal structure
that is stable in air for extended periods.[1] Solar cells incorporating bismuth compounds have
demonstrated the potential for high conversion efficiencies, with some studies suggesting a
theoretical limit of 22% for BiOl-based cells, comparable to conventional silicon and the best-
performing lead-perovskite solar cells.[1]

This document outlines various fabrication methodologies for BiOl and related bismuth iodide
(Bils) thin films and their integration into solar cell devices. The protocols provided are based on
established research to guide the development of efficient and stable lead-free solar cells.

Device Architecture and Performance Metrics
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A common architecture for all-inorganic BiOl solar cells is the inverted planar structure:
ITO/NiOx/BiOI/ZnO/AL[2][4][5] In this configuration, Indium Tin Oxide (ITO) serves as the
transparent conductive bottom electrode, Nickel Oxide (NiOx) as the hole transport layer (HTL),
BiOl as the light-absorbing layer, Zinc Oxide (ZnO) as the electron transport layer (ETL), and
Aluminum (Al) as the top metal contact.

Data Presentation: Performance of BiOl Solar Cells

The performance of BiOl-based solar cells is highly dependent on the fabrication method and
the quality of the thin films. Below is a summary of reported quantitative data for various device
configurations and fabrication techniques.
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Note: This table is a compilation of data from various sources and direct comparison should be

made with caution as experimental conditions may vary.

Experimental Protocols

This section provides detailed step-by-step protocols for the fabrication of BiOl-based solar

cells using different established methods.
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Protocol 1: Solution-Processed BiOIl Solar Cells

This protocol details the fabrication of an all-inorganic ITO/NiOx/BiOl/ZnO/Al solar cell via a
solution-processed method.[2][4]

Materials and Reagents:

Patterned Indium Tin Oxide (ITO) coated glass substrates
» Nickel(ll) nitrate hexahydrate (Ni(NOs3)2:6H20)

o Ethylene glycol

o Bismuth(lll) iodide (Bils)

e Dimethylformamide (DMF)

e Zinc oxide (ZnO) nanoparticles dispersion

e Aluminum (Al) pellets for thermal evaporation

Deionized (DI) water, acetone, isopropanol
Equipment:

¢ Ultrasonic bath

Spin coater

Hotplate

Tube furnace or rapid thermal annealing system

Thermal evaporator

Procedure:

e Substrate Cleaning:
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o Sequentially sonicate the ITO substrates in DI water, acetone, and isopropanol for 15
minutes each.

o Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes prior to
use.

» NiOx Hole Transport Layer (HTL) Deposition:
o Prepare a NiOx precursor solution by dissolving Ni(NO3)2-6H20 in ethylene glycol.

o Spin-coat the NiOx precursor solution onto the cleaned ITO substrate at 3000 rpm for 30
seconds.

o Anneal the film at 300-350°C for 1 hour in air.
e BiOIl Absorber Layer Deposition:
o Prepare the BiOI precursor solution by dissolving Bilz in DMF.

o Spin-coat the BIiOI precursor solution onto the NiOx layer in an inert atmosphere (e.g., a
nitrogen-filled glovebox).

o Anneal the film at a temperature range of 100-150°C for 10-20 minutes to form the
crystalline BiOIl phase. The color of the film should change, indicating the formation of
BiOl.

e ZnO Electron Transport Layer (ETL) Deposition:
o Spin-coat the ZnO nanoparticle dispersion onto the BiOIl layer.
o Anneal the film at 100-120°C for 10 minutes.

e Aluminum (Al) Top Electrode Deposition:

o Deposit an 80-100 nm thick aluminum top electrode by thermal evaporation through a
shadow mask to define the active area of the solar cell.
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Protocol 2: Successive lonic Layer Adsorption and
Reaction (SILAR) for BiOl Deposition

The SILAR method is a simple and cost-effective technique for depositing thin films.[6][7][8]
Materials and Reagents:

e Substrates (e.g., FTO glass with a TiOz layer)

Bismuth(lll) nitrate pentahydrate (Bi(NO3)3-5H20)

Potassium iodide (Kl)

Deionized (DI) water

Nitric acid (HNO3s) (optional, for precursor solution)
Equipment:

o Beakers

o Automated or manual dipping system

Procedure:

e Precursor Solution Preparation:

o Prepare a cationic precursor solution of 5 mM Bi(NOs)3-5H20 in DI water. A small amount
of HNOs can be added to ensure complete dissolution.[7]

o Prepare an anionic precursor solution of 5 mM Kl in DI water.[6]
e SILAR Cycle:

o Immerse the substrate in the cationic precursor solution (Bi(NOs)s) for a specific duration
(e.g., 60 seconds).[6]

o Rinse the substrate with DI water to remove excess and loosely bound precursors.
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o Immerse the substrate in the anionic precursor solution (KI) for the same duration.
o Rinse the substrate again with DI water.

o This completes one SILAR cycle. The film will gradually change color to orange/red as the
BiOl layer forms.[6]

¢ Film Thickness Control:

o Repeat the SILAR cycle for a desired number of times (e.g., 3, 5, or 7 cycles) to achieve
the target film thickness.[6] The intensity of the film's color can be an indicator of the
amount of BiOl deposited.

e Post-Annealing (Optional):

o The deposited film can be annealed to improve crystallinity. Annealing temperatures and
times should be optimized based on the substrate and desired film properties.

Protocol 3: Two-Step Synthesis of Methylammonium
Bismuth lodide (MA3Bizlo)

This method involves the sequential deposition of Bils and methylammonium iodide (MAI) to
form the perovskite-like material.[3][9][10]

Materials and Reagents:

Substrates (e.g., FTO glass with a mesoporous TiO:z layer)

Bismuth(lll) iodide (Bils)

Methylammonium iodide (MAI)

N,N-Dimethylformamide (DMF) or other suitable solvent for Bils

Isopropyl alcohol (IPA) for MAI solution

Equipment:

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://scispace.com/pdf/silar-bioi-sensitized-tio2-films-for-visible-light-l9aom77f36.pdf
https://scispace.com/pdf/silar-bioi-sensitized-tio2-films-for-visible-light-l9aom77f36.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8706077/
https://pubs.rsc.org/en/content/articlelanding/2017/ra/c7ra07123j
https://www.mdpi.com/1996-1944/14/24/7827
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Spin coater
e Hotplate
o Thermal evaporator (for initial Bils deposition, optional)[3]
Procedure:
 Bils Layer Deposition:
o Solution-Processing: Dissolve Bils in DMF and spin-coat it onto the substrate.[9]

o Thermal Evaporation: Alternatively, deposit a thin film of Bils by thermal evaporation in a
high-vacuum chamber.[3]

e Conversion to MAsBizlo:
o Prepare a solution of MAI in IPA (e.g., 10 mg/mL).[3]

o Immerse the Bils-coated substrate in the MAI solution for a specific duration (e.g., 20
minutes) to allow for interdiffusion and reaction.[3]

e Annealing:

o Anneal the resulting film on a hotplate at a temperature around 100°C for an optimized
duration (e.g., 90-105 minutes) in a controlled environment (e.g., in a petri dish under a
fume hood) to complete the formation of the MAsBizle crystal structure.[3]

Visualizations

Experimental Workflow for Solution-Processed BiOIl
Solar Cell Fabrication
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Caption: Workflow for solution-processed BiOl solar cell fabrication.
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Device Architecture of an All-Inorganic BiOl Solar Cell
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Caption: Structure of an ITO/NiOx/BiOl/ZnO/Al solar cell.

Logical Flow of the SILAR Deposition Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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